(3S*,4S*)-1-(1H-imidazol-2-ylmethyl)-4-(2-naphthyl)piperidin-3-ol

• IUPAC Name: (3S,4S)-1-(1H-imidazol-2-ylmethyl)-4-naphthalen-2-ylpiperidin-3-ol
• InChI: InChI=1S/C19H21N3O/c23-18-12-22(13-19-20-8-9-21-19)10-7-17(18)16-6-5-14-3-1-2-4-15(14)11-16/h1-6,8-9,11,17-18,23H,7,10,12-13H2,(H,20,21)/t17-,18+/m0/s1
• InChI Key: XAGSWOFQVHYLON-ZWKOTPCHSA-N
• Canonical SMILES: C1CN(CC(C1C2=CC3=CC=CC=C3C=C2)O)CC4=NC=CN4
• Isomeric SMILES: C1CN(C[C@H]([C@@H]1C2=CC3=CC=CC=C3C=C2)O)CC4=NC=CN4
• Molecular Formula: C19H21N3O
• Molecular Weight: 307.4 g/mol

Description

(3S*,4S*)-1-(1H-imidazol-2-ylmethyl)-4-(2-naphthyl)piperidin-3-ol is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of (3S*,4S*)-1-(1H-imidazol-2-ylmethyl)-4-(2-naphthyl)piperidin-3-ol involves its interaction with various receptors in the brain. It acts as a partial agonist at the dopamine D2 receptor and a full agonist at the sigma-1 receptor. Additionally, it has been found to inhibit the reuptake of dopamine and norepinephrine.
Biochemical and Physiological Effects:
The biochemical and physiological effects of (3S*,4S*)-1-(1H-imidazol-2-ylmethyl)-4-(2-naphthyl)piperidin-3-ol are diverse and depend on the specific application. It has been found to increase dopamine levels in the brain, modulate the reward pathway, and have neuroprotective effects. Additionally, it has been studied for its potential use in the treatment of pain, as it can inhibit the release of substance P.

Advantages and Limitations for Lab Experiments

One advantage of using (3S*,4S*)-1-(1H-imidazol-2-ylmethyl)-4-(2-naphthyl)piperidin-3-ol in lab experiments is its specificity for certain receptors in the brain. This allows for targeted research and potential therapeutic applications. However, one limitation is the potential for off-target effects, as the compound can interact with multiple receptors in the brain.

Future Directions

For research on (3S*,4S*)-1-(1H-imidazol-2-ylmethyl)-4-(2-naphthyl)piperidin-3-ol include further exploration of its potential therapeutic applications, such as in the treatment of Parkinson's disease and addiction. Additionally, research on the compound's potential use in the treatment of pain and its mechanism of action in this application is warranted. Finally, further investigation into the compound's potential off-target effects and ways to mitigate these effects is needed.

Scientific Research Applications

(3S*,4S*)-1-(1H-imidazol-2-ylmethyl)-4-(2-naphthyl)piperidin-3-ol has shown promising results in various scientific research applications. It has been studied for its potential use as a therapeutic agent for Parkinson's disease, as it has been found to have neuroprotective effects and can increase dopamine levels in the brain. Additionally, it has been studied for its potential use in the treatment of addiction, as it can modulate the reward pathway in the brain.